3-[1-benzyl-4-(pyridin-3-yl)-1H-pyrazol-3-yl]-2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enamide

• IUPAC Name: 3-(1-benzyl-4-pyridin-3-ylpyrazol-3-yl)-2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enamide
• InChI: InChI=1S/C27H21N5O3/c28-15-21(27(33)30-22-8-9-25-26(14-22)35-12-11-34-25)13-24-23(20-7-4-10-29-16-20)18-32(31-24)17-19-5-2-1-3-6-19/h1-10,13-14,16,18H,11-12,17H2,(H,30,33)
• InChI Key: IGCVWSYPZVFKKJ-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)C(=CC3=NN(C=C3C4=CN=CC=C4)CC5=CC=CC=C5)C#N
• Molecular Formula: C27H21N5O3
• Molecular Weight: 463.5 g/mol

Description

The compound contains several functional groups and rings, including a benzyl group, a pyridin-3-yl group, a 1H-pyrazol-3-yl group, a cyano group, and a 2,3-dihydro-1,4-benzodioxin-6-yl group. These groups are likely to contribute to the compound’s physical and chemical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group or ring structure. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of the compound can be deduced from its name. It contains a pyrazole ring attached to a benzyl group and a pyridine ring. Additionally, it has a cyano group and a benzodioxin ring. The exact 3D structure would need to be determined by techniques such as X-ray crystallography.

Chemical Reactions Analysis

The compound contains several functional groups that could potentially undergo various chemical reactions. For example, the cyano group could be hydrolyzed to form a carboxylic acid, or it could undergo addition reactions. The pyridine ring could participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its functional groups and overall structure. For example, the presence of the polar cyano group and the aromatic rings could affect its solubility, boiling point, and melting point.

Scientific Research Applications

Biochemical Tool for Protein Labeling

• TBTA serves as a ligand that facilitates the labeling of proteins and enzymes. .

Antibacterial Activity

• In a study, TBTA demonstrated antibacterial efficacy. It significantly inhibited bacterial biofilm growth in Bacillus subtilis and Escherichia coli. .

Anticancer Screening

• Researchers have evaluated TBTA derivatives for their anticancer activity. While further studies are needed, these compounds show promise in inhibiting cancer cell growth. .

Stabilization of Copper Ions

• TBTA has shown the ability to stabilize both Cu+ and Cu2+ ions in reaction environments. Remarkably, it achieves this without requiring an inert atmosphere or anhydrous conditions. .

Drug Development and Chemical Biology

• Due to its unique structure, TBTA is a valuable tool in chemical biology and drug discovery. .

Coordination Chemistry

• The triazole-based ligands in TBTA form stable complexes with metal ions. .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could focus on synthesizing this compound and studying its physical and chemical properties. Additionally, its potential biological or pharmacological activities could be explored.

Mechanism of Action

Target of Action

Similar compounds have been found to inhibitEGFR kinase , a protein that plays a crucial role in cell growth and proliferation .

Mode of Action

The compound likely interacts with its target through a series of molecular interactions. It may bind to the active site of the target protein, leading to changes in the protein’s function. For instance, if the target is indeed EGFR kinase, the compound could inhibit the kinase activity, preventing the phosphorylation of downstream proteins and thus altering cell signaling .

Biochemical Pathways

Inhibition of EGFR kinase could therefore disrupt these pathways, potentially leading to reduced cell proliferation and increased cell death .

Pharmacokinetics

Similar compounds are often designed to be highly soluble in water and other polar solvents, which can enhance absorption and distribution . The compound’s metabolism and excretion would likely depend on its chemical structure and the specific enzymes present in the body.

Result of Action

The compound has been found to exhibit significant antibacterial activity, inhibiting bacterial biofilm growth by over 60% in both B. subtilis and E. coli . If the compound does indeed target EGFR kinase, it could also have antiproliferative effects on cancer cells .